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Abstract
This technical guide delves into the primary scientific literature and historical chemical accounts

to elucidate the discovery of saccharic acid. It moves beyond a superficial attribution to provide

a detailed narrative of the initial experimental work, the intellectual context of 18th-century

chemistry, and the subsequent refinement of our understanding of sugar-derived dicarboxylic

acids. We will establish that the foundational work leading to the isolation of what would later

be characterized as a class of "sugar acids," including saccharic acid, was conducted by the

pioneering Swedish chemist Carl Wilhelm Scheele in the latter half of the 18th century through

the nitric acid oxidation of various sugars. This guide will provide a detailed analysis of the

primitive yet effective experimental protocols of the era, the causal reasoning behind the choice

of reagents, and the evolution of nomenclature from the initial "acid of sugar" to the specific

chemical identities we recognize today.

Introduction: The Dawn of Organic Acid Chemistry
The late 18th century was a period of profound transformation in the field of chemistry. The

phlogiston theory, which had long dominated chemical thought, was beginning to yield to the

nascent principles of stoichiometry and elemental analysis, championed by figures like Antoine

Lavoisier. It was within this environment of burgeoning empirical investigation that Carl Wilhelm
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Scheele, a pharmacist and chemist of extraordinary experimental skill, embarked on a

systematic investigation of the chemical constituents of the natural world. Scheele's work was

characterized by meticulous observation and a remarkable ability to isolate and purify new

substances from complex mixtures. His research into the action of acids on natural products

was particularly fruitful, leading to the discovery of a host of organic acids, including tartaric,

oxalic, uric, lactic, and citric acids. It is within this body of work that we find the genesis of

saccharic acid.

The Seminal Discovery: Scheele's "Acid of Sugar"
Primary historical accounts and analyses of Scheele's work reveal that he was the first to

systematically investigate the products of the vigorous oxidation of sugars. While the exact

date is subject to some historical ambiguity, his key experiments in this area were conducted

between 1776 and 1784.

2.1. The Causality of Experimental Design: The Choice of Nitric Acid

Scheele's choice of nitric acid as an oxidizing agent was both deliberate and insightful for the

time. Nitric acid was known as a powerful "spirit" capable of dissolving metals and other

substances, a property attributed to its "dephlogisticating" nature (in the terminology of the

phlogiston theory). From a modern perspective, we understand that nitric acid is a potent

oxidizing agent due to the +5 oxidation state of the nitrogen atom.

The rationale behind this choice can be understood through the following points:

Reactivity: Scheele required a reagent that could break down the relatively stable sugar

molecule. Milder acids of the time would not have been sufficient to induce the necessary

oxidation of both the terminal aldehyde and primary alcohol groups of an aldose.

Volatility of Byproducts: The reduction of nitric acid produces volatile nitrogen oxides (such

as NO and NO₂), which could be driven off by heating, simplifying the isolation of the non-

volatile acidic product.

Availability and Purity: Nitric acid, or aqua fortis, was a commonly available and relatively

well-characterized reagent for 18th-century chemists.

2.2. The Initial "Acid of Sugar" and the Conflation with Oxalic Acid
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Scheele's initial experiments involved the treatment of saccharum (sugar, likely sucrose) with

concentrated nitric acid. Upon heating, this reaction would have produced a vigorous

effervescence of nitrogen oxides, leaving behind a crystalline acidic substance. Scheele termed

this product "acid of sugar."[1]

A significant point of initial confusion, both for Scheele and the wider chemical community, was

the relationship between this "acid of sugar" and another of his discoveries, the acid he had

isolated from sorrel (Oxalis acetosella). In 1784, Scheele demonstrated that the "acid of sugar"

he had prepared was identical to the acid from sorrel.[1] Consequently, both were initially

referred to as "acid of sugar" or "sorrel acid," and later systematically named oxalic acid.

This early conflation is understandable given the analytical limitations of the era. Both

saccharic acid and oxalic acid are crystalline solids with acidic properties. However, oxalic acid

(C₂H₂O₄) is a common byproduct of the strong oxidation of carbohydrates, often produced in

greater yield and more readily crystallized than the six-carbon aldaric acids. It is therefore

highly probable that Scheele's initial "acid of sugar" was predominantly oxalic acid, with any co-

produced saccharic acid remaining as a minor, uncharacterized component of the mixture.

Experimental Protocol: A Reconstruction of
Scheele's Method
While Scheele's own laboratory notes provide the most direct insight, a generalized protocol for

the 18th-century preparation of "acid of sugar" can be reconstructed from historical chemical

texts and analyses of his work.

Experimental Workflow: Nitric Acid Oxidation of Sugar (circa 1780)

Caption: Reconstructed 18th-century workflow for the preparation of "acid of sugar."

Step-by-Step Methodology:

Charging the Reaction Vessel: A quantity of saccharum (sugar) was placed into a glass

retort.

Addition of Oxidant: Concentrated aqua fortis (nitric acid) was carefully added to the sugar in

the retort. The ratio of acid to sugar was likely determined empirically, with a significant
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excess of acid being necessary to drive the reaction to completion.

Application of Heat: The retort was gently heated, likely on a sand bath to ensure even

temperature distribution and prevent cracking of the glass. This would initiate a vigorous

reaction, characterized by the evolution of brown, noxious fumes (nitrogen oxides).

Digestion and Evaporation: The mixture was heated until the initial vigorous reaction

subsided and the evolution of fumes ceased. The resulting solution was then further heated

to evaporate excess nitric acid and water, concentrating the solution to a syrupy consistency.

Crystallization and Isolation: The concentrated syrup was allowed to cool. Upon standing, a

crystalline solid would precipitate. This solid, Scheele's "acid of sugar," was then separated

from the remaining liquid, likely by decantation or filtration through linen.

Self-Validating Aspects of the Protocol:

Visual and Olfactory Cues: The evolution of brown fumes and the subsequent formation of a

crystalline solid from a non-crystalline starting material provided clear, albeit qualitative,

indicators of chemical transformation.

Taste: In an era before modern analytical techniques, taste was a common (and hazardous)

method of characterization. The sour taste of the product would have confirmed its acidic

nature.

Formation of Salts: The ability of the isolated acid to neutralize alkaline substances (like

potash) to form salts would have served as further chemical proof of its acidic character.

From "Acid of Sugar" to a Family of Aldaric Acids
The crucial step in differentiating the various sugar-derived dicarboxylic acids came with

improved analytical techniques in the 19th century. While Scheele's work laid the foundation, it

was later chemists who, with a more refined understanding of elemental composition and

stereochemistry, were able to distinguish between:

Oxalic Acid (C₂H₂O₄): The primary, two-carbon dicarboxylic acid product from the aggressive

oxidation of most sugars.
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Mucic Acid (from Lactose and Galactose): An optically inactive (meso) aldaric acid. Scheele

also isolated this acid, which he termed acidum sacchari lactis (acid of milk sugar), by the

nitric acid oxidation of lactose.

Saccharic Acid (from Glucose): An optically active aldaric acid.

The eventual naming of "saccharic acid" reflects the direct lineage from Scheele's "acid of

sugar," but with a more specific definition tied to its glucose precursor.

Chemical Transformation: Glucose to Saccharic Acid

Caption: The modern representation of the oxidation of D-glucose to saccharic acid.

Conclusion: Scheele's Foundational Legacy
The discovery of saccharic acid is not attributable to a single, definitive experiment that yielded

a pure, well-characterized substance under that name. Instead, it emerged from the pioneering,

systematic investigations of Carl Wilhelm Scheele into the action of nitric acid on sugars. His

preparation of "acid of sugar" in the late 18th century represents the primary discovery of the

class of dicarboxylic acids derived from carbohydrates. Although his initial product was likely a

mixture dominated by oxalic acid, his work directly led to the subsequent isolation and

characterization of specific aldaric acids, including mucic acid from lactose and, ultimately,

saccharic acid from glucose. This in-depth analysis of the primary historical context reveals that

any modern synthesis or application of saccharic acid rests on the foundational experimental

framework established by Scheele over two centuries ago.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b1196928#primary-literature-on-the-discovery-of-
saccharic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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